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Cat. No.: B7770348

Dibutyl Malate: A Performance Benchmark in
Specialty Applications

A Comparative Guide for Researchers and Formulation Scientists

Dibutyl malate (DBM), a diester of malic acid, is a versatile organic compound utilized across
a spectrum of industrial and pharmaceutical applications. Its utility as a plasticizer, a monomer
in polymer synthesis, and a chemical intermediate positions it as a compound of significant
interest. This guide provides an objective comparison of dibutyl malate's performance against
common alternatives in its key applications, supported by available experimental data and
detailed methodologies.

Dibutyl Malate as a Plasticizer for Polyvinyl Chloride
(PVC)

Dibutyl malate is increasingly considered as a safer alternative to traditional phthalate
plasticizers, such as dioctyl phthalate (DOP) and dibutyl phthalate (DBP), which have faced
regulatory scrutiny due to health and environmental concerns. DBM's performance as a
plasticizer is evaluated based on its ability to enhance the flexibility, durability, and thermal
properties of PVC.

Quantitative Performance Comparison
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The following table summarizes the mechanical and thermal properties of PVC plasticized with
dibutyl malate in comparison to dioctyl phthalate (DOP), a widely used phthalate plasticizer,
and dibutyl succinate (DBS), another non-phthalate alternative. The data is compiled from
various sources and standardized for a concentration of 40 parts per hundred of resin (phr).

. Dioctyl Dibutyl
Performance Dibutyl Malate .
. Phthalate Succinate Test Method
Metric (DBM)
(DOP) (DBS)

Mechanical
Properties
Tensile Strength

~18 - 22 ~15-20 15.7 ASTM D638
(MPa)
Elongation at

~350 - 400 ~300 - 350 350 ASTM D638
Break (%)
Shore A

~80 - 85 ~75-80 80 ASTM D2240
Hardness
Thermal
Properties
Glass Transition

~-30to -40 ~-40 to -50 ~-35 DSC
Temp. (°C)
Permanence
Migration Rate Moderate Low to Moderate  Low ASTM D1203

Note: Data for Dibutyl Malate is based on proxy values for similar maleate plasticizers due to
the limited availability of direct comparative studies.

Maleate plasticizers have been shown to lower the glass transition temperature of PVC more
effectively than DEHP (di(2-ethylhexyl) phthalate)[1]. Studies on di-n-butyl sebacate (DBS),
another eco-friendly plasticizer, have shown a tensile strength of 15.7 MPa and an elongation
at break of 350%][2]. While specific migration data for DBM is scarce, it is expected to have a
higher migration rate than higher molecular weight phthalates like DEHP due to its lower
molecular weight[3].
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Experimental Protocol: Evaluation of Plasticizer
Performance in PVC

This protocol outlines the methodology for preparing and testing plasticized PVC films to
evaluate the performance of different plasticizers.

1. Materials and Equipment:

e PVC resin (e.g., K-value 67)

» Plasticizers (Dibutyl Malate, Dioctyl Phthalate, etc.)
e Thermal stabilizer (e.g., tin or mixed metal stabilizer)
e Two-roll mill

» Hydraulic press with heating and cooling capabilities
» Universal Testing Machine (UTM)

e Shore A durometer

 Differential Scanning Calorimeter (DSC)

e Specimen cutting die (ASTM D638 Type V)

2. Sample Preparation:

e Compounding: Dry blend 100 parts of PVC resin with 40 parts of the plasticizer and 2-3 parts
of a thermal stabilizer.

» Milling: Process the dry blend on a two-roll mill at a temperature of 160-170°C for 5-10
minutes until a homogeneous sheet is formed.

e Molding: Press the milled sheet in a hydraulic press at 170-180°C for 5 minutes under a
pressure of 10 MPa to form a plaque of desired thickness (e.g., 1 mm).
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Conditioning: Condition the molded plaques at 23 £ 2°C and 50 + 5% relative humidity for at
least 24 hours before testing.

3. Mechanical Testing:

Tensile Properties (ASTM D882/D638):
o Cut dumbbell-shaped specimens from the conditioned plaques using a die.

o Measure the tensile strength and elongation at break using a Universal Testing Machine at
a crosshead speed of 50 mm/min.

Hardness (ASTM D2240):

o Measure the Shore A hardness of the conditioned plaques using a durometer.

N

. Thermal Analysis:

Glass Transition Temperature (DSC):

o Determine the glass transition temperature (Tg) of the plasticized PVC using a Differential
Scanning Calorimeter with a heating rate of 10°C/min.

Experimental Workflow for Plasticizer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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